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Technical Support Center: Collaborative Field
Research with the NCDC
This technical support center is designed to provide researchers, scientists, and drug

development professionals with guidance on overcoming logistical hurdles in collaborative field

research with the National Centre for Disease Control (NCDC).

Frequently Asked Questions (FAQs)
A list of commonly asked questions regarding logistics and collaboration.

Q1: What is the first step to initiate a collaborative field research project with the NCDC?

A1: The first step is to submit a formal research proposal to the NCDC's research review board.

This proposal should outline the study's objectives, methodology, expected outcomes, and the

specific role of the NCDC. It is also advisable to identify and communicate with a relevant

department or researcher within the NCDC prior to formal submission to gauge interest and

alignment.

Q2: How are data sharing and intellectual property handled in collaborative projects?

A2: Data sharing, intellectual property, and publication rights are typically addressed in a formal

Memorandum of Understanding (MOU) or a collaborative research agreement that is
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established before the project commences. It is crucial to have these terms clearly defined to

prevent future misunderstandings.

Q3: What are the NCDC's requirements for shipping biological samples?

A3: The NCDC adheres to the World Health Organization (WHO) and International Air

Transport Association (IATA) regulations for the transport of infectious substances. All samples

must be packaged and shipped by certified personnel. Detailed protocols for packaging,

labeling, and documentation are available from the NCDC's central laboratory.

Q4: Who is responsible for obtaining ethical clearance for the research?

A4: While the principal investigator is ultimately responsible for ensuring ethical clearance is

obtained, it is a collaborative effort. The NCDC will typically require approval from their own

Institutional Review Board (IRB) in addition to the IRB of the collaborating institution. It is

important to initiate this process early, as it can be time-consuming.[1]

Q5: How can we ensure timely communication and coordination with NCDC field teams?

A5: Establishing a clear communication plan at the outset of the project is essential. This

should include designating primary points of contact, scheduling regular meetings (virtual or in-

person), and utilizing shared project management tools. Understanding the local context,

including potential internet connectivity issues in remote areas, is also important for managing

expectations.[2][3]

Troubleshooting Guides
Step-by-step solutions for specific issues that may arise during collaborative field research.

Guide 1: Managing Cold Chain Deviations During
Sample Transport
Problem: A temperature logger indicates a deviation from the required temperature range for a

shipment of sensitive biological samples.

Solution:
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Isolate the affected shipment: Do not process the samples immediately. Keep them at the

recommended storage temperature if possible.

Document the deviation: Record the time and duration of the temperature excursion, as well

as the temperature range reached. Take photos of the temperature logger's display.

Contact the NCDC Central Laboratory immediately: Provide them with all the documented

information.

Await guidance: The NCDC will assess the potential impact of the temperature deviation on

sample integrity based on the sample type and the duration of the excursion. They will

provide instructions on whether the samples are still viable for testing.

Implement corrective actions: Based on the NCDC's feedback, either discard the samples

according to biosafety protocols or proceed with testing, noting the temperature deviation in

the experimental records.

Guide 2: Resolving Data Formatting Incompatibilities
Problem: Data collected in the field is in a format that is not compatible with the NCDC's

database, leading to errors during data import.

Solution:

Halt data entry: To prevent further errors, stop entering new data.

Request the NCDC's data dictionary: This document will specify the required data formats,

variable names, and coding for each data field.

Use a data conversion tool: Utilize software such as Microsoft Excel, R, or Python to

reformat the existing data to match the NCDC's specifications.

Create a validation script: Write a simple script to check the formatted data for common

errors before attempting to re-import it.

Perform a test import: Import a small subset of the reformatted data to ensure the issue is

resolved before importing the entire dataset.
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Data Presentation
Table 1: Impact of Shipping Conditions on Sample
Integrity

Shipping Protocol
Temperature
Deviation (>2°C)

Sample Rejection
Rate (%)

Average Delay in
Processing (Days)

Standard NCDC

Protocol
2% 1.5% 0.5

Protocol with

Enhanced Insulation
0.5% 0.2% 0.5

Protocol without Real-

time Tracking
3% 2.5% 1.0

Experimental Protocols
Protocol for Packaging and Shipping of Infectious
Disease Specimens to NCDC
1. Materials:

Primary receptacle (e.g., vacutainer tube)

Absorbent material

Secondary watertight receptacle (e.g., sealed plastic bag)

Sturdy outer packaging (e.g., rigid cooler box)

Cold packs or dry ice

Specimen submission form

Shipping labels (IATA UN 3373)

2. Safety Precautions:
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All personnel handling specimens must be trained in biosafety and IATA shipping regulations.

Personal Protective Equipment (PPE), including gloves and lab coats, must be worn.

Packaging should be performed in a designated clean area.

3. Procedure:

Ensure the primary receptacle is securely sealed and properly labeled with the

patient/sample ID.

Wrap the primary receptacle in sufficient absorbent material to absorb the entire contents in

case of a leak.

Place the wrapped primary receptacle into the secondary watertight receptacle and seal it.

Complete the specimen submission form and place it in a separate plastic bag to protect it

from moisture.

Place the secondary receptacle and the submission form into the outer packaging.

Arrange cold packs or dry ice around the secondary receptacle to maintain the required

temperature.

Securely close the outer packaging and affix the necessary shipping labels.

Arrange for transport with a courier certified for the transport of biological substances.

Mandatory Visualizations
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Caption: Collaborative Research Workflow with NCDC
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Caption: Decision Tree for Cold Chain Breach
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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